Cas no 93839-18-0 (Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro-)
93839-18-0 structure
Product Name:Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro-
CAS No:93839-18-0
MF:C10H8ClFO3
MW:230.620125770569
CID:808015
PubChem ID:3022526
Update Time:2025-04-19
Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro-
- 2-(2-chloro-6-fluorophenyl)-3-oxobutanoic acid
- 2-acetyl-2-(2-chloro-6-fluorophenyl)acetic acid
- DTXSID00917664
- SCHEMBL5254396
- NS00063626
- EINECS 298-788-6
- 93839-18-0
-
- Inchi: 1S/C10H8ClFO3/c1-5(13)8(10(14)15)9-6(11)3-2-4-7(9)12/h2-4,8H,1H3,(H,14,15)
- InChI Key: DGIQOGVGGQUAGH-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C(C(=O)O)C(C)=O)F
Computed Properties
- Exact Mass: 230.015
- Monoisotopic Mass: 230.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.406
- Boiling Point: 321.6°Cat760mmHg
- Flash Point: 148.3°C
- Refractive Index: 1.541
Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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